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Compound of Interest

Compound Name: Htral-IN-1

Cat. No.: B15574230

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-Temperature Requirement Al (Htral) is a secreted serine protease implicated in the
pathophysiology of various diseases, including age-related macular degeneration (AMD),
osteoarthritis, and certain cancers. Its role in degrading extracellular matrix components and
modulating key signaling pathways has made it a compelling target for therapeutic intervention.
These application notes provide a comprehensive guide for the preclinical evaluation of Htral
inhibitors, using the hypothetical small molecule "Htral-IN-1" as a representative agent for
establishing dosage and experimental protocols in mouse models. Given that "Htral-IN-1" is
not a publicly documented compound, the following protocols are based on established
methodologies for testing novel small molecule inhibitors in vivo and information gathered from
studies on Htral transgenic and knockout mouse models.

Htral Signaling Pathways

Htral exerts its biological functions by modulating several critical signaling pathways.
Understanding these pathways is crucial for designing experiments and interpreting results
when evaluating Htral inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15574230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

